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Compound of Interest

Compound Name: Apelin-36 (human)

CAS No.: 252642-12-9

Cat. No.: B1151249 Get Quote

Introduction: Understanding Apelin-36 and its Role
in Cellular Signaling
Apelin is a peptide hormone that serves as the endogenous ligand for the G protein-coupled

receptor, APJ (also known as APLNR).[1][2] The apelin gene encodes a 77-amino acid pre-pro-

peptide, which is processed into several active isoforms, including Apelin-36, Apelin-17, and

Apelin-13.[3][4] Apelin-36 is a primary and significant form of the peptide, widely expressed in

tissues such as the heart, lung, kidney, and adipose tissue.[2][3] The Apelin/APJ system is a

critical regulator of various physiological and pathological processes, including cardiovascular

function, fluid homeostasis, energy metabolism, and angiogenesis.[4][5] Its involvement in cell

proliferation, migration, and survival makes recombinant human Apelin-36 a valuable tool for in

vitro studies across multiple research fields, from cardiovascular biology to oncology.[6][7]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the effective use of recombinant human Apelin-36 in cell culture

experiments, ensuring data integrity and reproducibility through scientifically grounded

protocols.
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Mechanism of Action: The Apelin-36/APJ Signaling
Cascade
The binding of Apelin-36 to its receptor, APJ, initiates a cascade of intracellular signaling

events. APJ is coupled to pertussis toxin (PTX)-sensitive G proteins, primarily Gαi and Gαq.[4]

[8] This activation leads to the engagement of several key downstream pathways that mediate

the peptide's diverse biological effects.

Key Signaling Pathways Activated by Apelin-36:

PI3K/Akt Pathway: Activation of this pathway is crucial for cell survival, proliferation, and

migration. In endothelial cells, this cascade leads to the phosphorylation and activation of

endothelial nitric oxide synthase (eNOS), promoting vasodilation and angiogenesis.[4][9][10]

ERK1/2 (MAPK) Pathway: The extracellular signal-regulated kinase (ERK) pathway is a

central mediator of cell proliferation, differentiation, and angiogenesis.[5][11] Apelin-36 has

been shown to stimulate ERK1/2 phosphorylation in various cell types, including endothelial

cells and some cancer cell lines.[2][12]

AMPK Pathway: AMP-activated protein kinase (AMPK) is a key sensor of cellular energy

status. Apelin-36 can activate AMPK, which is involved in regulating metabolic processes,

including glucose uptake.[5][8]

PLC/PKC Pathway: In cardiomyocytes, Apelin-36 binding to APJ can activate Phospholipase

C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).

This results in increased intracellular calcium and activation of Protein Kinase C (PKC),

contributing to the positive inotropic effects on the heart.[13][14]

Diagram: Apelin-36 Signaling Pathway
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Caption: Apelin-36 binds to the APJ receptor, activating G-proteins and downstream pathways.
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Properties and Handling of Recombinant Human
Apelin-36
Proper handling and storage of recombinant Apelin-36 are paramount for maintaining its

biological activity and ensuring experimental consistency.

Property Value Reference(s)

Molecular Weight ~4195.87 Da

Amino Acid Sequence 36 amino acids [3]

Appearance Lyophilized white powder [15][16]

Purity
Typically >95% as determined

by HPLC

Biological Activity
EC₅₀ of ~20 nM for human APJ

receptor activation
[17][18]

Solubility
Soluble in sterile water or

aqueous buffers
[19]

Protocol 1: Reconstitution and Storage of Apelin-36
Causality: Lyophilized peptides are stable for long-term storage. Reconstitution in a sterile,

appropriate buffer at a suitable concentration creates a stock solution. Aliquoting is critical to

prevent degradation from repeated freeze-thaw cycles, which can denature the peptide.[16][20]

Pre-Reconstitution: Before opening the vial, centrifuge it briefly (e.g., 3000 rpm for 3-5

minutes) to ensure the lyophilized powder is at the bottom.[16] This prevents loss of material

that may have adhered to the cap or walls during shipping.

Reconstitution:

Under sterile conditions, add the recommended volume of sterile, pyrogen-free water or

1X PBS to the vial to create a stock solution. A common stock concentration is 100 µM to

1 mg/mL.[15][21]
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Example: For a 100 µg vial of Apelin-36 (MW ~4196 g/mol ), adding 238 µL of buffer will

yield a 100 µM stock solution.

Gently swirl or pipette the solution up and down to dissolve the peptide. Do not vortex, as

this can cause aggregation or denaturation.[15][16]

Aliquoting and Storage:

Short-Term (≤ 1 week): Store the reconstituted stock solution at 4°C.[16]

Long-Term (> 1 week): Prepare single-use aliquots (e.g., 10-20 µL) and store them at

-20°C or -80°C for up to 6 months.[16][20] For working solutions that are highly diluted,

consider adding a carrier protein like 0.1% Bovine Serum Albumin (BSA) to prevent

adsorption of the peptide to the vial walls.[16][20]

Crucial: Avoid repeated freeze-thaw cycles.[15][20]

Experimental Design and Protocols
The biological activity of Apelin-36 can be assessed through various in vitro cell-based assays.

The optimal concentration and incubation time will be cell type-dependent and should be

determined empirically.

Determining Optimal Working Concentration
It is essential to perform a dose-response curve to identify the optimal concentration of Apelin-

36 for your specific cell line and assay.

Rationale: The EC₅₀ provides a starting point, but the effective concentration can vary based

on cell surface receptor expression, culture conditions, and the specific biological endpoint

being measured.

Procedure:

Seed cells in an appropriate multi-well plate format (e.g., 96-well for proliferation assays).

Allow cells to adhere and reach the desired confluency.
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Prepare a serial dilution of Apelin-36 in your cell culture medium, typically ranging from 1

pM to 1 µM. Include a vehicle-only control (medium with the same buffer used to dissolve

Apelin-36).

Replace the existing medium with the medium containing the different concentrations of

Apelin-36.

Incubate for a predetermined time (e.g., 24, 48, or 72 hours).

Measure the desired endpoint (e.g., cell viability using MTT/XTT, proliferation using BrdU,

or biomarker expression via ELISA/Western Blot).

Plot the response against the log of the Apelin-36 concentration to determine the optimal

range.

Application Typical Cell Types
Recommended
Concentration
Range

Reference(s)

Angiogenesis/Tube

Formation

HUVECs, Lymphatic

Endothelial Cells

(LECs)

100 nM - 1 µM [22]

Cell Proliferation
A549, LS180,

HUVECs, Glioma cells
10 nM - 500 nM [12][23][24]

Cell Migration
HUVECs, LECs,

Cancer cells
10 nM - 1 µM [14][22]

Receptor Activation

(pERK, pAkt)

HEK293-APJ,

Cardiomyocytes,

HUVECs

1 nM - 100 nM [9][11][17]

Cardioprotection
Isolated

Cardiomyocytes
10 nM - 1 µM [9]

Diagram: General Experimental Workflow
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Select Endpoint Assay

1. Cell Seeding
(e.g., HUVECs in 24-well plate)

2. Cell Culture
(Allow adherence/growth)

3. Starvation (Optional)
(Serum-free media to reduce baseline signaling)

4. Treatment
(Add Apelin-36 at various concentrations)

5. Incubation
(Defined period, e.g., 6-24 hours)

Endpoint Assay:
Cell Migration (Wound Healing)

Endpoint Assay:
Tube Formation (Matrigel)

Endpoint Assay:
Protein Phosphorylation (Western Blot)

6. Data Acquisition & Analysis
(Imaging, Plate Reader, etc.)
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Caption: A typical workflow for assessing the bioactivity of Apelin-36 in cell culture.

Protocol 2: In Vitro Angiogenesis (Endothelial Tube
Formation Assay)
Causality: This assay models the late stages of angiogenesis where endothelial cells

differentiate and form capillary-like structures. Apelin-36 promotes this process by enhancing
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cell migration and assembly.[4][22] Matrigel provides an extracellular matrix scaffold necessary

for this three-dimensional organization.

Preparation:

Thaw Matrigel (or a similar basement membrane extract) on ice overnight at 4°C.

Pre-chill pipette tips and a 96-well plate at -20°C.

Plate Coating:

Working quickly on ice, add 50 µL of thawed Matrigel to each well of the pre-chilled 96-well

plate.

Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

Cell Seeding:

Harvest endothelial cells (e.g., HUVECs) and resuspend them in low-serum medium (e.g.,

0.5-1% FBS).

Prepare cell suspensions containing the desired concentrations of Apelin-36 (e.g., 100 nM,

500 nM, 1 µM) and a vehicle control. A positive control like VEGF (20-50 ng/mL) should be

included.[22][23]

Seed 1.5 - 2.0 x 10⁴ cells in 150 µL of the treatment medium onto the solidified Matrigel.

Incubation and Imaging:

Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.

Monitor tube formation periodically using a light microscope.

Capture images at a fixed time point (e.g., 6 hours) when tube formation is optimal in the

positive control group.

Quantification:
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Analyze the images using software like ImageJ with an angiogenesis analysis plugin.

Quantify parameters such as the total number of junctions, total tube length, and the

number of loops to assess the pro-angiogenic effect of Apelin-36.

Troubleshooting Common Issues
Issue Possible Cause(s) Suggested Solution(s)

No or Low Cellular Response

1. Inactive peptide due to

improper storage/handling

(e.g., multiple freeze-thaws). 2.

Low APJ receptor expression

on the cell line. 3. Sub-optimal

peptide concentration.

1. Use a fresh aliquot of

Apelin-36. 2. Verify APJ

expression via qPCR, Western

Blot, or Flow Cytometry. 3.

Perform a wider dose-

response experiment.

High Variability Between

Replicates

1. Inconsistent cell seeding

density. 2. Edge effects in

multi-well plates. 3. Inaccurate

pipetting of the peptide.

1. Ensure a single-cell

suspension before seeding;

count cells accurately. 2. Avoid

using the outer wells of the

plate or fill them with sterile

PBS. 3. Use calibrated

pipettes; pre-wet tips.

Inconsistent Matrigel

Solidification

1. Matrigel was not kept

consistently on ice. 2. Bubbles

were introduced during plating.

1. Keep Matrigel, tips, and

plates chilled at all times

before incubation. 2. Pipette

slowly and avoid introducing

air bubbles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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